AMMONIUM, (m-(N-METHYLCARBAMOYLMETHOXY)PHENYL)TRIMETHYL-, METHYLSULFATE
Overview
Description
Ammonium, (m-(N-methylcarbamoylmethoxy)phenyl)trimethyl-, methylsulfate is a bioactive chemical.
Scientific Research Applications
Photophysical Properties and Surface Activity
- A study by Liaw et al. (2001) focused on the aqueous solution and photophysical properties of cationic poly(trimethyl methacrylamidophenyl ammonium methylsulfate). This polymer exhibited ultraviolet absorption and fluorescence emission properties, with potential applications in materials science and chemical sensing.
Water Treatment and Flocculation
- Wang et al. (2009) researched a water-soluble cationic flocculant synthesized through dispersion polymerization in aqueous ammonium sulfate solution. This copolymer showed promising results as a flocculant, highlighting its potential use in water and wastewater treatment processes (Wang et al., 2009).
Ammonia Transport Mechanism
- The study of ammonia transport in bacteria by Zheng et al. (2004) contributes to understanding the role of ammonium in biological systems. They analyzed the crystal structure of AmtB in Escherichia coli, providing insights into the transport of ammonia and ammonium ions (Zheng et al., 2004).
Chemical Oxidative Polymerization
- Amer et al. (2013) explored the chemical oxidative polymerization of various aromatic diamines, including trimethyl-m-phenylenediamine, using ammonium persulfate. This research contributes to the field of polymer chemistry, particularly in synthesizing new polymeric materials (Amer et al., 2013).
Electrochemical Applications
- Sato et al. (2004) investigated the electrochemical properties of novel ionic liquids, including quaternary ammonium salts. Their research is relevant for developing new materials for electric double-layer capacitors and other electrochemical devices (Sato et al., 2004).
properties
CAS RN |
64049-79-2 |
|---|---|
Product Name |
AMMONIUM, (m-(N-METHYLCARBAMOYLMETHOXY)PHENYL)TRIMETHYL-, METHYLSULFATE |
Molecular Formula |
C13H22N2O6S |
Molecular Weight |
334.39 g/mol |
IUPAC Name |
methyl sulfate;trimethyl-[3-[2-(methylamino)-2-oxoethoxy]phenyl]azanium |
InChI |
InChI=1S/C12H18N2O2.CH4O4S/c1-13-12(15)9-16-11-7-5-6-10(8-11)14(2,3)4;1-5-6(2,3)4/h5-8H,9H2,1-4H3;1H3,(H,2,3,4) |
InChI Key |
LQNQMYQCZQBWBR-UHFFFAOYSA-N |
SMILES |
CNC(=O)COC1=CC=CC(=C1)[N+](C)(C)C.COS(=O)(=O)[O-] |
Canonical SMILES |
CNC(=O)COC1=CC=CC(=C1)[N+](C)(C)C.COS(=O)(=O)[O-] |
Appearance |
Solid powder |
Other CAS RN |
64049-79-2 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Ammonium, (m-(N-methylcarbamoylmethoxy)phenyl)trimethyl-, methylsulfate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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